2-(4-fluorophenoxy)-N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-[2-[4-(3-methylphenyl)piperazin-1-yl]sulfonylethyl]acetamide
• InChI: InChI=1S/C21H26FN3O4S/c1-17-3-2-4-19(15-17)24-10-12-25(13-11-24)30(27,28)14-9-23-21(26)16-29-20-7-5-18(22)6-8-20/h2-8,15H,9-14,16H2,1H3,(H,23,26)
• InChI Key: PLJDGHPPCZCWMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCN(CC2)S(=O)(=O)CCNC(=O)COC3=CC=C(C=C3)F
• Molecular Formula: C21H26FN3O4S
• Molecular Weight: 435.5 g/mol
• CAS No.: 946203-27-6

Description

This compound features a 4-fluorophenoxy group attached to an acetamide core, which is further linked via a sulfonylethyl chain to a piperazine ring substituted with a 3-methylphenyl group. The sulfonyl group enhances electron-withdrawing properties and stability, while the fluorophenoxy moiety may improve lipophilicity and target binding.

Comparison with Similar Compounds

N-(4-fluorophenyl)-2-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]acetamide ()

• Structural Differences: Replaces the 4-fluorophenoxy group with a 4-fluorophenyl directly attached to the acetamide. The piperazine sulfonyl group is substituted with a 4-methylphenyl instead of 3-methylphenyl.
• The 4-methylphenyl sulfonyl group could enhance metabolic stability compared to 3-methylphenyl due to reduced steric interactions with enzymes .

N-(3-Acetamido-4-methylphenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide ()

• Structural Differences: The acetamide is attached to a 3-acetamido-4-methylphenyl group instead of 4-fluorophenoxy. The piperazine ring is substituted with 4-fluorophenyl rather than 3-methylphenyl.
• The 4-fluorophenyl on piperazine could increase selectivity for serotonin or dopamine receptors compared to alkyl-substituted analogs .

2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-(4-{[(2,4-dichlorobenzyl)sulfanyl]phenyl}acetamide ()

• Structural Differences :
  • Uses a sulfanyl (-S-) linker instead of sulfonyl (-SO₂-).
  • The piperazine is substituted with 3-chlorophenyl, and the acetamide is attached to a dichlorobenzyl-sulfanylphenyl group.
• The 3-chlorophenyl and dichlorobenzyl groups may enhance hydrophobic interactions with receptors, though at the cost of increased toxicity risks .

N-(3-methylphenyl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide ()

• Structural Differences: Incorporates a styrenesulfonyl (ethenesulfonyl) group on piperazine instead of a simple aryl sulfonyl. The acetamide is linked to a 3-methylphenyl rather than fluorophenoxy.
• Functional Implications :
  • The conjugated double bond in styrenesulfonyl may increase rigidity, affecting conformational flexibility and receptor binding kinetics.
  • The lack of fluorine could reduce lipophilicity, impacting BBB penetration .

N-(3-chloro-2-(3-nitrophenyl)-4-oxoazetidin-1-yl)-2-(4-phenylpiperazin-1-yl)acetamide ()

• Structural Differences: Replaces the fluorophenoxy-acetamide with an azetidinone (4-membered lactam) ring bearing nitro and chlorophenyl groups. The piperazine is unsubstituted (phenyl group).
• The nitro group may confer oxidative stress but limit metabolic stability .